2,6-Dichlorodiphenylamine

Description

2,6-Dichlorodiphenylamine is a chemical compound with the molecular formula C12H9Cl2N . It is also known by several synonyms, including N-(2,6-Dichlorophenyl)aniline . This compound appears as a pale brown solid . It has a melting point between 50-53 °C and a boiling point of 115 °C at a pressure of 0.01 Torr . 2,6-Dichlorodiphenylamine is slightly soluble in chloroform, ethyl acetate, and methanol . It is related to Diclofenac, a nonsteroidal anti-inflammatory drug (NSAID) and cyclooxygenase (COX) inhibitor .

A similar compound is 2,6-Dichlorophenol, which has the formula C6H3Cl2OH and is one of six isomers of dichlorophenol . 2,6-Dichlorophenol is a colorless solid with a pKa of 6.78, making it more acidic than 2-chlorophenol and phenol . It can be synthesized from phenol through a multi-step process involving sulfonation, chlorination, and hydrolysis . Another related compound is N-(2,6-dichlorophenyl)-N-phenylacetamide, which has the molecular formula C14H11Cl2NO .

• CAS No.: 15307-93-4
• Product Name: 2,6-Dichlorodiphenylamine
• Molecular Formula: C12H9Cl2N
• Molecular Weight: 238.11 g/mol
• IUPAC Name: 2,6-dichloro-N-phenylaniline
• Standard InChI: InChI=1S/C12H9Cl2N/c13-10-7-4-8-11(14)12(10)15-9-5-2-1-3-6-9/h1-8,15H
• Standard InChIKey: HDUUZPLYVVQTKN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC2=C(C=CC=C2Cl)Cl
• Canonical SMILES: C1=CC=C(C=C1)NC2=C(C=CC=C2Cl)Cl
• Appearance: Yellow Solid
• Purity: > 95%
• Synonyms: 2,6-Dichloro-N-phenylbenzenamine; 2,6-Dichlorodiphenylamine
• PubChem Compound: 84867
• Last Modified: Aug 15 2023